Cas no 213203-85-1 (2,3-Difluoro-4-(trifluoromethyl)benzyl bromide)

2,3-Difluoro-4-(trifluoromethyl)benzyl bromide is a fluorinated benzyl bromide derivative commonly used as a versatile intermediate in organic synthesis. Its key structural features—the difluoro and trifluoromethyl substituents—enhance its reactivity and utility in cross-coupling reactions, nucleophilic substitutions, and the preparation of pharmaceuticals or agrochemicals. The electron-withdrawing nature of the fluorine atoms improves stability while facilitating selective functionalization. This compound is particularly valuable in the synthesis of fluorinated aromatic compounds, where its benzyl bromide moiety serves as an efficient alkylating agent. High purity and consistent performance make it a reliable choice for research and industrial applications requiring precise fluorinated building blocks.

2,3-Difluoro-4-(trifluoromethyl)benzyl bromide structure

213203-85-1 structure

Product Name:2,3-Difluoro-4-(trifluoromethyl)benzyl bromide

CAS No:213203-85-1

MF:C₈H₄BrF₅

MW:275.013379096985

CID:1404529

PubChem ID:2737080

Update Time:2025-06-07

2,3-Difluoro-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-2,3-difluoro-4-(trifluoromethyl)benzene
- 2,3-Difluoro-4-(trifluoromethyl)benzyl bromide
- AC1MC6R5
- CTK0J7712
- MolPort-001-773-569
- PC3475
- AG-A-25019
- KB-225085
- Benzene, 1-(bromomethyl)-2,3-difluoro-4-(trifluoromethyl)-
- SCHEMBL2926887
- 4-(Bromomethyl)-2,3-difluorobenzotrifluoride, 1-(Bromomethyl)-2,3-difluoro-4-(trifluoromethyl)benzene
- DTXSID20371820
- CSCQGNZVBJMHGR-UHFFFAOYSA-N
- MFCD00236262
- AKOS030229520
- 213203-85-1
- 2,3-Difluoro-4-(trifluoromethyl)benzylbromide
- A1-00077
- PS-9922
- 2,3-Difluoro-4-(trifluoromethyl)benzyl bromid
- Inchi： 1S/C8H4BrF5/c9-3-4-1-2-5(8(12,13)14)7(11)6(4)10/h1-2H,3H2
- InChI Key： CSCQGNZVBJMHGR-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(C(F)(F)F)=C(C=1F)F

Computed Properties

Exact Mass: 273.94162
Monoisotopic Mass: 273.94165g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

2,3-Difluoro-4-(trifluoromethyl)benzyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC3475-250mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	98%	250mg	£76.00	2025-02-21
Apollo Scientific	PC3475-1g	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	98%	1g	£192.00	2025-02-21
TRC	D111415-50mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1		50mg	$ 230.00	2022-06-06
TRC	D111415-100mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1		100mg	$ 375.00	2022-06-06
Key Organics Ltd	PS-9922-1mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-9922-5mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-9922-50mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	PS-9922-10mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-9922-100mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	>90%	100mg	£146.00	2025-02-09
A2B Chem LLC	AD30222-250mg	2,3-Difluoro-4-(trifluoromethyl)benzyl bromide	213203-85-1	95%	250mg	$325.00	2024-04-20